Cas no 3006-63-1 (D-arabino-Hexonic acid,2-deoxy-, 6-(dihydrogen phosphate))
3006-63-1 structure
Product Name:D-arabino-Hexonic acid,2-deoxy-, 6-(dihydrogen phosphate)
CAS No:3006-63-1
MF:C6H13O9P
MW:260.135783910751
CID:316926
PubChem ID:188314
Update Time:2025-04-19
D-arabino-Hexonic acid,2-deoxy-, 6-(dihydrogen phosphate) Chemical and Physical Properties
Names and Identifiers
-
- D-arabino-Hexonic acid,2-deoxy-, 6-(dihydrogen phosphate)
- DTXSID40952473
- D-Arabino-hexonic acid, 2-deoxy-, 6-(dihydrogen phosphate)
- 2-Deoxy-6-O-phosphonohexonic acid
- 3006-63-1
- SCHEMBL5518499
- CHEMBL1173784
- 2-deoxy-6-phospho-D-gluconate
- 2-Deoxy-6-phosphogluconate
- 2-deoxy-6-phospho-gluconic acid
- BDBM50322320
-
- Inchi: 1S/C6H13O9P/c7-3(1-5(9)10)6(11)4(8)2-15-16(12,13)14/h3-4,6-8,11H,1-2H2,(H,9,10)(H2,12,13,14)/t3-,4-,6+/m1/s1
- InChI Key: LTHDIZOWAIGONP-KODRXGBYSA-N
- SMILES: P(=O)(O)(O)OC[C@H]([C@H]([C@@H](CC(=O)O)O)O)O
Computed Properties
- Exact Mass: 260.02971899g/mol
- Monoisotopic Mass: 260.02971899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.9
- Topological Polar Surface Area: 165Ų
D-arabino-Hexonic acid,2-deoxy-, 6-(dihydrogen phosphate) Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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